Cas no 22445-41-6 (1-Iodo-3,5-dimethylbenzene)
1-Iodo-3,5-dimethylbenzene structure
Product Name:1-Iodo-3,5-dimethylbenzene
CAS No:22445-41-6
MF:C8H9I
MW:232.061534643173
MDL:MFCD00060659
CID:52073
PubChem ID:140924
Update Time:2025-04-18
1-Iodo-3,5-dimethylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Iodo-3,5-dimethylbenzene
- 5-Iodo-m-xylene
- 1,3-Dimethyl-5-iodobenzene
- Benzene, 1-iodo-3,5-dimethyl-
- 1-iodo-3,5-bismethylbenzene
- 3,5-Dimethyliodobenzene
- 3,5-dimethylphenyl iodide
- 3,5-Me2C6H3I
- 3,5-MeC6H3I
- Benzene,1-iodo-3,5-dimethyl
- ZLMKEENUYIUKKC-UHFFFAOYSA-N
- PubChem3872
- 3,5-dimethyl-1-iodobenzene
- KSC422Q9L
- 1-iodo-3,5- dimethylbenzene
- 1-Iodo-3,5-dimethylbenzene #
- 1-iodanyl-3,5-dimethyl-benzene
- STR09819
- SCHEMBL79108
- SY016399
- SB66362
- I0548
- 4-(4-METHOXY-PHENYLSULFAMOYL)-BENZOICACID
- A816213
- InChI=1/C8H9I/c1-6-3-7(2)5-8(9)4-6/h3-5H,1-2H
- CS-W014173
- FT-0620516
- EN300-349358
- 22445-41-6
- 1-Iodo-3,5-dimethylbenzene, 99%
- 1-iodo-3,5-dimethyl-benzene
- DTXSID90176985
- AMY605
- AKOS005145655
- MFCD00060659
- DB-030740
- DTXCID7099476
- 5-Iodo-meta-xylene
- 629-121-2
-
- MDL： MFCD00060659
- Inchi： 1S/C8H9I/c1-6-3-7(2)5-8(9)4-6/h3-5H,1-2H3
- InChI Key： ZLMKEENUYIUKKC-UHFFFAOYSA-N
- SMILES： IC1C=C(C)C=C(C)C=1
- BRN： 2039353
Computed Properties
- Exact Mass: 231.97500
- Monoisotopic Mass: 231.975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 80.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.7
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
- Density: 1.608 g/mL at 25 °C(lit.)
- Melting Point: -2.9°C (estimate)
- Boiling Point: 229°C
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.594(lit.)
- Solubility: Sparingly soluble (0.014 g/L) (25°C), Calc.
- PSA: 0.00000
- LogP: 2.90800
- Sensitiveness: Light Sensitive
1-Iodo-3,5-dimethylbenzene Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36-S37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
1-Iodo-3,5-dimethylbenzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-Iodo-3,5-dimethylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 002953-25g |
5-Iodo-m-xylene |
22445-41-6 | 99% | 25g |
￡18.00 | 2022-03-01 | |
| Fluorochem | 002953-100g |
5-Iodo-m-xylene |
22445-41-6 | 99% | 100g |
￡40.00 | 2022-03-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | I0548-25G |
5-Iodo-m-xylene |
22445-41-6 | >98.0%(GC) | 25g |
¥295.00 | 2024-04-17 | |
| Chemenu | CM243960-500g |
1-Iodo-3,5-dimethylbenzene |
22445-41-6 | 95% | 500g |
$190 | 2021-06-16 | |
| Chemenu | CM243960-1000g |
1-Iodo-3,5-dimethylbenzene |
22445-41-6 | 95% | 1000g |
$360 | 2021-06-16 | |
| Alichem | A013032515-250mg |
3,5-Dimethyliodobenzene |
22445-41-6 | 97% | 250mg |
$499.20 | 2023-09-02 | |
| Alichem | A013032515-500mg |
3,5-Dimethyliodobenzene |
22445-41-6 | 97% | 500mg |
$823.15 | 2023-09-02 | |
| Alichem | A013032515-1g |
3,5-Dimethyliodobenzene |
22445-41-6 | 97% | 1g |
$1564.50 | 2023-09-02 | |
| TRC | I705518-1g |
1-Iodo-3,5-dimethylbenzene |
22445-41-6 | 1g |
$ 50.00 | 2022-06-04 | ||
| TRC | I705518-5g |
1-Iodo-3,5-dimethylbenzene |
22445-41-6 | 5g |
$ 65.00 | 2022-06-04 |
1-Iodo-3,5-dimethylbenzene Related Literature
-
Xavier Sallenave,Mona Shasti,Elham Halvani Anaraki,Dmytro Volyniuk,Juozas Vidas Grazulevicius,Shaik M. Zakeeruddin,Abdollah Mortezaali,Michael Gr?tzel,Anders Hagfeldt,Gjergji Sini J. Mater. Chem. A 2020 8 8527
-
Yatao Qiu,Weijun Jia,Zhiyi Yao,Fanhong Wu,Sheng Jiang Org. Biomol. Chem. 2013 11 1502
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Mireia Rovira,Lucie Ja?íková,Erik Andris,Ferran Acu?a-Parés,Marta Soler,Imma Güell,Ming-Zheng Wang,Laura Gómez,Josep M. Luis,Jana Roithová,Xavi Ribas Chem. Commun. 2017 53 8786
-
Mireia Rovira,Lucie Ja?íková,Erik Andris,Ferran Acu?a-Parés,Marta Soler,Imma Güell,Ming-Zheng Wang,Laura Gómez,Josep M. Luis,Jana Roithová,Xavi Ribas Chem. Commun. 2017 53 8786
-
Lalit Yadav,Sandeep Chaudhary Org. Biomol. Chem. 2020 18 5927
22445-41-6 (1-Iodo-3,5-dimethylbenzene) Related Products
- 624-31-7(4-Iodotoluene)
- 31599-61-8(4-Iodo-1,2-dimethylbenzene)
- 49617-79-0(Benzene,1,3-diiodo-5-methyl-)
- 87666-86-2(5'-Iodo-m-terphenyl)
- 1608-47-5(1,2-Diiodo-4-methylbenzene)
- 1124-08-9(1,4-Diiodo-2,5-dimethylbenzene)
- 625-95-6(3-Iodotoluene)
- 1122-42-5(2-Iodo-p-xylene)
- 5182-67-2(Benzene,1,2-diiodo-4,5-dimethyl-)
- 75838-38-9(Benzene,1,4-diiodo-2-methyl-)
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